Cas no 51359-78-5 (4-(Bromomethyl)benzaldehyde)

• Product Name: 4-(Bromomethyl)benzaldehyde
• CAS No: 51359-78-5
• MF: C₈H₇BrO
• MW: 199.044581651688
• MDL: MFCD08271963
• CID: 366173
• PubChem ID: 11206421
• Update Time: 2025-08-04

4-(Bromomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)benzaldehyde
• 4-(bromomethy) benzaldehyde
• Benzaldehyde,4-(bromomethyl)-
• 4-溴甲基苯甲醛
• 4-(bromomethyl)benzaldehyde (en)
• Z1201624503
• 51359-78-5
• p-(bromomethyl)benzaldehyde
• 4-(bromomethyl)-benzaldehyde
• A7578
• SY023703
• SCHEMBL190098
• W-202934
• Benzaldehyde, 4-(bromomethyl)-
• FT-0639991
• MFCD08271963
• XYPVBKDHERGKJG-UHFFFAOYSA-N
• 4-bromomethyl benzaldehyde
• CL9239
• AKOS006345479
• AC-25715
• SB13075
• DTXSID40458703
• EN300-202820
• 4-Formylbenzyl bromide
• AM20040598
• AS-46256
• 4-Bromomethylbenzaldehyde
• STL557468
• BBL103658
• DB-026955

• MDL： MFCD08271963
• Inchi： 1S/C8H7BrO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,6H,5H2
• InChI Key： XYPVBKDHERGKJG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 197.96800
• Monoisotopic Mass: 197.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.524
• Melting Point: 99 °C
• Boiling Point: 277.949℃/760mmHg
• Flash Point: 107.1°C
• Refractive Index: 1.616
• PSA: 17.07000
• LogP: 2.39400

4-(Bromomethyl)benzaldehyde Security Information

• Hazard Statement： Corrosive
• Safety Instruction： 24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(Bromomethyl)benzaldehyde

4-(Bromomethyl)benzaldehyde (CAS No. 51359-78-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

4-(Bromomethyl)benzaldehyde, with the chemical formula C₇H₆BrO and CAS number 51359-78-5, is a significant intermediate in the field of chemical biology and medicinal chemistry. This compound, characterized by its aromatic aldehyde structure and a reactive bromomethyl group, has garnered considerable attention due to its utility in synthesizing a wide array of biologically active molecules.

The bromomethyl functionality in 4-(bromomethyl)benzaldehyde makes it a valuable reagent for introducing aliphatic bromine atoms into molecular frameworks. This property is particularly useful in the construction of complex organic molecules, including pharmaceuticals and agrochemicals. The benzaldehyde moiety, on the other hand, provides a platform for further functionalization via condensation reactions, such as the formation of Schiff bases, which are known for their diverse biological activities.

In recent years, 4-(bromomethyl)benzaldehyde has been extensively studied for its role in the development of novel therapeutic agents. Its ability to serve as a precursor for various heterocyclic compounds has made it a cornerstone in the synthesis of bioactive scaffolds. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential in drug discovery.

The compound's reactivity also makes it an attractive candidate for material science applications. Specifically, 4-(bromomethyl)benzaldehyde has been utilized in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. The incorporation of bromine atoms into polymer backbones can improve flame retardancy and thermal stability, making this compound valuable in industrial applications.

From a synthetic chemistry perspective, 4-(bromomethyl)benzaldehyde offers a straightforward route to access more complex molecules through nucleophilic substitution reactions. The bromomethyl group can be readily displaced by various nucleophiles, including amines, alcohols, and thiols, enabling the construction of diverse molecular architectures. This versatility has been exploited in the synthesis of peptidomimetics and other bioactive peptides, where precise control over molecular structure is crucial.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies involving 4-(bromomethyl)benzaldehyde. Researchers have explored catalytic systems that minimize waste and improve yields, aligning with the growing emphasis on environmentally friendly approaches in chemical synthesis. These innovations not only enhance efficiency but also contribute to the overall sustainability of pharmaceutical manufacturing processes.

The biological activity of derivatives derived from 4-(bromomethyl)benzaldehyde has been thoroughly investigated. Studies have demonstrated its role as an intermediate in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For example, derivatives of this compound have been shown to inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

In conclusion, 4-(bromomethyl)benzaldehyde (CAS No. 51359-78-5) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow even further.